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Compound of Interest

Compound Name: U 101958

Cat. No.: B1215504 Get Quote

Application Notes and Protocols for U-101958
For Researchers, Scientists, and Drug Development Professionals

Introduction
U-101958 is a potent and selective antagonist of the dopamine D4 receptor. Due to its high

affinity and selectivity, U-101958 is a valuable tool for investigating the physiological and

pathological roles of the D4 receptor in the central nervous system. These application notes

provide detailed protocols for the preparation of U-101958 stock solutions and its application in

in vitro experiments.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of U-101958 maleate is

provided in the table below for easy reference.
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Property Value Source

Chemical Name U-101958 maleate [1][2]

Molecular Formula C₂₅H₃₃N₃O₅ [3]

Molecular Weight 455.55 g/mol [1][2]

Appearance Solid powder [2]

Solubility in DMSO 11 mg/mL

Solubility in Water 3 mg/mL

Solubility in Ethanol 2.7 mg/mL

Preparation of U-101958 Stock Solutions
This section provides a detailed protocol for the preparation of a 10 mM stock solution of U-

101958 maleate in Dimethyl Sulfoxide (DMSO).

Materials:

U-101958 maleate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Protocol:

Calculate the required mass of U-101958 maleate:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:
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Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 455.55 g/mol x 1000 mg/g = 4.56 mg

Weighing the compound:

Accurately weigh 4.56 mg of U-101958 maleate powder using a calibrated analytical

balance. To ensure accuracy, it is recommended to weigh a slightly larger amount (e.g., 10

mg) and adjust the volume of DMSO accordingly. For example, for 10 mg of U-101958

maleate, the required volume of DMSO would be:

Volume (mL) = (Mass (mg) / Molecular Weight ( g/mol )) / Desired Concentration (M) x

1000 (mL/L)

Volume (mL) = (10 mg / 455.55 g/mol ) / 0.010 mol/L x 1000 mL/L = 2.195 mL

Dissolving the compound:

Transfer the weighed U-101958 maleate powder into a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may assist in dissolution.

Storage of the stock solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.[2]

Based on supplier information, the solid compound is stable for several weeks at ambient

temperature during shipping, suggesting good short-term stability.[2] However, for optimal

long-term stability of the stock solution, storage at -20°C is recommended.
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Experimental Protocols
Dilution of Stock Solution for Cell-Based Assays

For most cell-based assays, the 10 mM DMSO stock solution will need to be further diluted to

the desired final working concentration in the appropriate cell culture medium.

Protocol:

Prepare an intermediate dilution:

It is recommended to first prepare an intermediate dilution of the 10 mM stock solution in

cell culture medium. For example, to prepare a 1 mM intermediate solution, dilute the 10

mM stock 1:10 in medium.

Prepare the final working concentration:

Use the intermediate dilution to prepare the final working concentrations. For example, to

prepare a final concentration of 10 µM in a final well volume of 100 µL, add 1 µL of the 1

mM intermediate solution to 99 µL of cell culture medium in the well.

Note: The final concentration of DMSO in the assay should be kept low (typically below

0.5%) to avoid solvent-induced cytotoxicity.

Mechanism of Action and Signaling Pathway
U-101958 acts as a selective antagonist at the dopamine D4 receptor. The D4 receptor is a

member of the D2-like family of G protein-coupled receptors (GPCRs). Upon binding of the

endogenous ligand dopamine, the D4 receptor couples to inhibitory G proteins (Gi/o). This

initiates a signaling cascade that primarily involves the inhibition of adenylyl cyclase, leading to

a decrease in intracellular cyclic AMP (cAMP) levels. Additionally, the βγ subunits of the

dissociated G protein can modulate the activity of other effector proteins, such as inwardly

rectifying potassium channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to prepare U-101958 stock solutions for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215504#how-to-prepare-u-101958-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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